ETHYLVANILLINBETA-D-GLUCOPYRANOSIDE

• CAS No.: 122397-96-0
• Product Name: ETHYLVANILLINBETA-D-GLUCOPYRANOSIDE
• Molecular Formula: C15H20O8
• Molecular Weight: 328.31 g/mol
• IUPAC Name: 3-ethoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• Standard InChI: InChI=1S/C15H20O8/c1-2-21-10-5-8(6-16)3-4-9(10)22-15-14(20)13(19)12(18)11(7-17)23-15/h3-6,11-15,17-20H,2,7H2,1H3/t11-,12-,13+,14-,15-/m1/s1
• Standard InChIKey: SWESETWDPGZBCR-UXXRCYHCSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)C=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O
• SMILES: CCOC1=C(C=CC(=C1)C=O)OC2C(C(C(C(O2)CO)O)O)O
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OC2C(C(C(C(O2)CO)O)O)O
• Physical Description: white powder with a very slight vanilla odou
• Description: Ethylvanillin glucoside belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. Ethylvanillin glucoside is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethylvanillin glucoside is primarily located in the cytoplasm. Ethylvanillin glucoside has a mild and vanilla taste.
• Solubility: slightly soluble in water; insoluble in fats, oils; slightly soluble (in ethanol)
• Synonyms: ETHYLVANILLINBETA-D-GLUCOPYRANOSIDE
• PubChem Compound: 11163251
• Last Modified: Nov 11 2021